molecular formula C11H11ClN2O B11435879 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

Cat. No.: B11435879
M. Wt: 222.67 g/mol
InChI Key: RZHPIAZQEOLRGQ-UHFFFAOYSA-N
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Description

5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole is a heterocyclic compound characterized by a 1,2,4-oxadiazole core substituted with a chloromethyl group at position 5 and a 3,4-dimethylphenyl group at position 2. Its molecular formula is C₁₁H₁₁ClN₂O, with a molecular weight of 222.67 g/mol (estimated).

Properties

Molecular Formula

C11H11ClN2O

Molecular Weight

222.67 g/mol

IUPAC Name

5-(chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

InChI

InChI=1S/C11H11ClN2O/c1-7-3-4-9(5-8(7)2)11-13-10(6-12)15-14-11/h3-5H,6H2,1-2H3

InChI Key

RZHPIAZQEOLRGQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C2=NOC(=N2)CCl)C

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • Mechanism not extensively studied.
    • Potential molecular targets and pathways remain to be elucidated.
  • Comparison with Similar Compounds

    Comparison with Structurally Similar Oxadiazole Derivatives

    Structural Modifications and Substituent Effects

    The biological and chemical properties of oxadiazoles are highly sensitive to substituent variations. Below is a comparative analysis of key analogs:

    Table 1: Structural and Functional Comparisons
    Compound Name Substituents Key Features Biological Activity
    5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole 3,4-dimethylphenyl, chloromethyl High lipophilicity; electrophilic chloromethyl group Potential anticancer, antimicrobial (inferred from analogs)
    5-(Chloromethyl)-3-(4-methylphenyl)-1,2,4-oxadiazole 4-methylphenyl, chloromethyl Lower steric hindrance than 3,4-dimethyl analog Enhanced cell membrane penetration
    5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole 3,4-dimethoxyphenyl, chloromethyl Methoxy groups increase electron density; may alter target binding Nematocidal activity (e.g., against Bursaphelenchus xylophilus)
    5-(3-Chloropropyl)-3-(3-fluoro-4-methylphenyl)-1,2,4-oxadiazole 3-fluoro-4-methylphenyl, chloropropyl Fluorine enhances metabolic stability; chloropropyl increases alkylation potential Moderate anticancer activity
    5-(Chloromethyl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole 4-ethoxyphenyl, chloromethyl Ethoxy group improves solubility; reduced lipophilicity vs. methyl analogs Anticancer activity (e.g., against human cancer cell lines)

    Biological Activity

    5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

    The compound is characterized by the presence of a chloromethyl group and a dimethylphenyl substituent on the oxadiazole ring. The synthesis typically involves the reaction of appropriate precursors under controlled conditions. For example, chloromethylation reactions can be conducted using chloromethyl methyl ether in the presence of Lewis acid catalysts.

    Antimicrobial Activity

    Recent studies indicate that oxadiazole derivatives exhibit notable antimicrobial properties. For instance, compounds similar to 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole have shown effectiveness against various bacterial strains including Mycobacterium tuberculosis and fungi such as Sclerotinia sclerotiorum.

    Compound Target Organism Activity EC50 (mg/L)
    5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazoleSclerotinia sclerotiorumModerate InhibitionTBD
    Similar Oxadiazole DerivativeMycobacterium tuberculosisActive against resistant strainsTBD

    Anti-Cancer Activity

    Studies have demonstrated that oxadiazole derivatives can inhibit cancer cell proliferation. For example, compounds with similar structures were tested against various cancer cell lines such as A549 (lung cancer) and MCF-7 (breast cancer), showing significant cytotoxic effects.

    Cell Line Compound Inhibition (%)
    A5495-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazoleTBD
    MCF-7Similar Oxadiazole DerivativeTBD

    The biological activities of 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole are believed to stem from its ability to interact with specific biological targets. Molecular docking studies suggest that it may inhibit key enzymes involved in cancer progression and microbial resistance.

    Case Studies

    • Antimicrobial Efficacy : A study evaluated the effectiveness of various oxadiazole derivatives against resistant bacterial strains. The results indicated that certain derivatives exhibited superior inhibitory activity compared to standard antibiotics.
    • Cancer Cell Proliferation : In vitro assays on cancer cell lines revealed that oxadiazole compounds could induce apoptosis and inhibit cell cycle progression, suggesting potential as anti-cancer agents.

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